1-(4-Chlorobenzyl)-6-(ethylthio)-1,3,5-triazine-2,4(1H,3H)-dione

Specification

• Molecular Formula: C12H12ClN3O2S
• Molecular Weight: 297.76 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)methyl]-6-ethylsulfanyl-1,3,5-triazine-2,4-dione
• Standard InChI: InChI=1S/C12H12ClN3O2S/c1-2-19-12-15-10(17)14-11(18)16(12)7-8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H,14,17,18)
• Standard InChI Key: UKFFLRRSNZQDFX-UHFFFAOYSA-N
• SMILES: CCSC1=NC(=O)NC(=O)N1CC2=CC=C(C=C2)Cl
• Canonical SMILES: CCSC1=NC(=O)NC(=O)N1CC2=CC=C(C=C2)Cl

Introduction

1-(4-Chlorobenzyl)-6-(ethylthio)-1,3,5-triazine-2,4(1H,3H)-dione is a synthetic organic compound with a molecular formula of C12H12ClN3O2S and a molecular weight of 297.76 g/mol. It is primarily used as a research chemical and is not intended for use in medical, food, or household products. This compound is synthesized and sold by various chemical companies for research purposes, including screening and building block applications in organic synthesis.

Synthesis and Applications

The synthesis of 1-(4-Chlorobenzyl)-6-(ethylthio)-1,3,5-triazine-2,4(1H,3H)-dione typically involves the reaction of appropriate precursors to form the triazine core, followed by the introduction of the 4-chlorobenzyl and ethylthio groups. This compound is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and materials.

Safety and Handling

1-(4-Chlorobenzyl)-6-(ethylthio)-1,3,5-triazine-2,4(1H,3H)-dione should be handled with care, as it is a chemical reagent. It should be stored in a sealed container under dry conditions, ideally at a temperature between 2-8°C. Users should consult the Material Safety Data Sheet (MSDS) for detailed safety information.